N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C20H20N6OS/c1-14-19(18-9-6-12-28-18)15(2)25(23-14)11-10-21-20(27)17-13-22-26(24-17)16-7-4-3-5-8-16/h3-9,12-13H,10-11H2,1-2H3,(H,21,27)
• InChI Key: WSIUECRNVOCMPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=NN(N=C2)C3=CC=CC=C3)C)C4=CC=CS4
• Molecular Formula: C20H20N6OS
• Molecular Weight: 392.5 g/mol
• CAS No.: 2034554-38-4

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H20N6OS and its molecular weight is 392.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• The synthesis and characterization of related compounds highlight innovative approaches and chemical reactions, including ANRORC rearrangement (Addition of the Nucleophile, Ring Opening, and Ring Closure) followed by N-formylation, leading to novel compounds with confirmed structures via X-ray analysis (Ledenyova et al., 2018).
• Research on thiophenylhydrazonoacetates in heterocyclic synthesis indicates the versatility of related compounds in generating diverse heterocyclic derivatives, showcasing their reactivity toward a variety of nitrogen nucleophiles (Mohareb et al., 2004).
• A study on the synthesis, crystal structure, and Hirshfeld surface analysis of a related compound elucidates the importance of hydrogen bond interactions in stabilizing the crystal and molecular structure, which is critical for understanding the compound's properties (Prabhuswamy et al., 2016).

Biological Activities

• Investigations into novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase activities reveal the therapeutic potential of these compounds, with certain derivatives showing significant cytotoxicity against cancer cell lines and inhibition of 5-lipoxygenase, a critical enzyme involved in inflammation (Rahmouni et al., 2016).
• The design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors demonstrate the compound's potential in addressing tuberculosis, highlighting specific compounds' effectiveness against Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase super coiling assay (Jeankumar et al., 2013).